Cas no 1801143-19-0 (Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate)

Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate is a heterocyclic compound featuring a fused thienopyrimidine core with a methyl ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The compound's stability and reactivity make it suitable for further functionalization, enabling the synthesis of derivatives with potential therapeutic or pesticidal properties. Its well-defined crystalline form ensures consistent purity, facilitating precise use in organic synthesis. The presence of both carbonyl and ester groups offers multiple sites for chemical modification, enhancing its utility in medicinal chemistry and material science.
Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate structure
1801143-19-0 structure
Product Name:Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate
CAS No:1801143-19-0
MF:C8H6N2O3S
MW:210.209840297699
CID:4817841
Update Time:2025-06-11

Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate
    • Methyl 4-hydroxythieno[2,3-d]pyrimidine-5-carboxylate
    • Inchi: 1S/C8H6N2O3S/c1-13-8(12)4-2-14-7-5(4)6(11)9-3-10-7/h2-3H,1H3,(H,9,10,11)
    • InChI Key: SLOUJQZEGRARST-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC)C2C(NC=NC1=2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 305
  • XLogP3: 0.6
  • Topological Polar Surface Area: 96

Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate Pricemore >>

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Additional information on Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate

Comprehensive Overview of Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate (CAS No. 1801143-19-0)

The compound Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate (CAS No. 1801143-19-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This thienopyrimidine derivative is characterized by a fused bicyclic system comprising a thiophene ring and a pyrimidine moiety, which is further functionalized with a methyl ester group at the 5-position. The presence of these functional groups makes it a versatile intermediate for the synthesis of more complex molecules with potential applications in drug discovery and material science.

In recent years, the demand for thienopyrimidine derivatives has surged, driven by their relevance in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Researchers are particularly interested in the Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate scaffold due to its ability to mimic purine bases, making it a valuable building block for designing nucleoside analogs. This compound's CAS No. 1801143-19-0 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing importance in synthetic chemistry.

One of the key advantages of Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate lies in its synthetic accessibility. The compound can be prepared through well-established routes, such as the condensation of appropriately substituted thiophene derivatives with urea or thiourea, followed by esterification. Its structural motif is often explored in fragment-based drug design (FBDD), where small molecular fragments are used to construct larger, more potent inhibitors. This approach aligns with current trends in cost-effective drug discovery and green chemistry, as it minimizes waste and maximizes efficiency.

The bioactivity profile of Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate has also piqued the interest of researchers investigating neurodegenerative diseases and cancer therapeutics. Preliminary studies suggest that modifications to its core structure can yield compounds with selective inhibitory effects on specific enzymes or receptors. For instance, analogs of this compound have shown promise in targeting protein kinases, which are critical regulators of cell signaling pathways. Such findings are frequently discussed in forums and publications focused on precision medicine and targeted therapy.

From a commercial perspective, Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate is available from several specialty chemical suppliers, often listed under its CAS No. 1801143-19-0. Its pricing and availability are influenced by factors such as purity, scale of production, and regional demand. Companies engaged in custom synthesis and contract research often seek this compound for client projects, further driving its market visibility. Additionally, its inclusion in high-throughput screening (HTS) libraries underscores its utility in early-stage drug development.

Environmental and regulatory considerations are also relevant when working with Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate. While the compound is not classified as hazardous under current guidelines, proper handling and disposal practices are recommended to ensure safety. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when using this chemical. These precautions align with broader industry trends toward sustainable lab practices and responsible research.

In summary, Methyl 4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylate (CAS No. 1801143-19-0) is a multifaceted compound with significant potential in both academic and industrial settings. Its structural versatility, ease of synthesis, and biological relevance make it a subject of ongoing investigation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and advanced material design.

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